Cas no 2171604-20-7 (1-(3-amino-2,2-dimethylpropanoyl)azetidine-2-carboxamide)

• Product Name: 1-(3-amino-2,2-dimethylpropanoyl)azetidine-2-carboxamide
• CAS No: 2171604-20-7
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 5841997
• PubChem ID: 165508134
• Update Time: 2025-07-21

1-(3-amino-2,2-dimethylpropanoyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-2,2-dimethylpropanoyl)azetidine-2-carboxamide
• 2171604-20-7
• EN300-1281418

• Inchi： 1S/C9H17N3O2/c1-9(2,5-10)8(14)12-4-3-6(12)7(11)13/h6H,3-5,10H2,1-2H3,(H2,11,13)
• InChI Key： MBBPYSXAKDJOJA-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)CN)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 199.132076794g/mol
• Monoisotopic Mass: 199.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 89.4Ų

Additional information on 1-(3-amino-2,2-dimethylpropanoyl)azetidine-2-carboxamide

Introduction to 1-(3-amino-2,2-dimethylpropanoyl)azetidine-2-carboxamide (CAS No. 2171604-20-7)

1-(3-amino-2,2-dimethylpropanoyl)azetidine-2-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. With the CAS number 2171604-20-7, this compound represents a derivative of azetidine, a heterocyclic structure that has been extensively studied for its role in drug design and development. The presence of both amino and carboxamide functional groups in its molecular framework suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal applications.

The compound’s name, 1-(3-amino-2,2-dimethylpropanoyl)azetidine-2-carboxamide, provides detailed insights into its chemical composition. The 3-amino-2,2-dimethylpropanoyl moiety introduces a branched aliphatic side chain, which can influence the compound’s solubility, stability, and interactions with biological targets. This structural feature is particularly noteworthy in the context of drug design, as it allows for fine-tuning of physicochemical properties to optimize pharmacokinetic profiles. The azetidine core is a five-membered saturated heterocycle, which is known for its ability to mimic natural amino acid structures, thereby enhancing binding affinity to biological receptors.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of azetidine derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that modifications at the 3-amino-2,2-dimethylpropanoyl position can significantly alter the binding interactions with enzymes and receptors, making this compound a promising candidate for further investigation. For instance, computational studies have suggested that subtle changes in this region can enhance binding affinity by optimizing hydrogen bonding networks and hydrophobic interactions.

The carboxamide group at the 2-position of azetidine introduces another layer of reactivity, enabling further functionalization through amide bond formation. This feature is particularly useful in designing prodrugs or conjugates that can release active pharmaceutical ingredients under specific physiological conditions. The versatility of this structural motif has been explored in various drug discovery programs, where it has been shown to improve metabolic stability and reduce systemic toxicity.

In the realm of medicinal chemistry, the synthesis of 1-(3-amino-2,2-dimethylpropanoyl)azetidine-2-carboxamide represents an important step towards developing new classes of bioactive molecules. The compound’s unique structural features make it an attractive candidate for exploring its potential in treating a range of diseases, including inflammatory disorders and infectious diseases. Researchers have leveraged modern synthetic methodologies to access this compound efficiently, paving the way for rapid screening in biological assays.

One particularly intriguing aspect of this compound is its potential role as a precursor for more complex molecules. The presence of both reactive sites—the amino group and the carboxamide moiety—allows for diverse chemical transformations, including coupling reactions with other biomolecules such as peptides or nucleotides. Such modifications could lead to the development of novel biologics or small-molecule drugs with enhanced therapeutic efficacy.

Current research efforts are focused on evaluating the biological activity of 1-(3-amino-2,2-dimethylpropanoyl)azetidine-2-carboxamide using high-throughput screening (HTS) platforms. Preliminary data suggest that this compound exhibits interesting pharmacological properties when tested against various disease-relevant targets. For example, studies have indicated potential inhibitory effects on certain enzymes implicated in metabolic pathways associated with cancer progression. These findings underscore the importance of exploring structurally diverse compounds like this one in drug discovery pipelines.

The synthesis and characterization of 1-(3-amino-2,2-dimethylpropanoyl)azetidine-2-carboxamide also highlight advancements in synthetic organic chemistry techniques. Modern methodologies such as transition-metal-catalyzed reactions and flow chemistry have enabled more efficient access to complex heterocyclic systems like azetidine derivatives. These improvements not only accelerate the discovery process but also enhance scalability for industrial applications.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. The structural features of 1-(3-amino-2,2-dimethylpropanoyl)azetidine-2-carboxamide, particularly the combination of an azetidine core with functionalized side chains, make it a compelling candidate for further exploration. Future studies may focus on optimizing its pharmacokinetic properties or exploring its potential in combination therapies.

In conclusion,1-(3-amino-2,2-dimethylpropanoyl)azetidine-2-carboxamide (CAS No. 2171604-20-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis and ongoing evaluation provide valuable insights into the development of novel therapeutic agents targeting various diseases. As research progresses，this compound is poised to play an important role in shaping future drug discovery strategies.